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Compound of Interest

4-Amino-2,6-dichloro-3-
Compound Name:
fluorophenol

Cat. No.: B172438

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a detailed analysis of the molecular structure and
properties of 4-Amino-2,6-dichlorophenol and 4-Amino-3-fluorophenol. No definitive data was
found for "4-Amino-2,6-dichloro-3-fluorophenol” in the public domain at the time of this
writing, suggesting it may be a novel or less-documented compound. The information
presented herein is based on available scientific literature for structurally related molecules.

Introduction

Substituted aminophenols are a critical class of organic compounds that serve as versatile
building blocks in the synthesis of a wide array of pharmaceuticals, agrochemicals, and dyes.
[1] Their chemical reactivity is governed by the interplay of the amino, hydroxyl, and substituted
halogen functional groups on the aromatic ring. This guide delves into the molecular
characteristics of two key substituted aminophenols: 4-Amino-2,6-dichlorophenol and 4-Amino-
3-fluorophenol, providing a comparative analysis of their structural and chemical properties.

Molecular Structure and Chemical Properties

The fundamental structure of these compounds consists of a phenol ring substituted with an
amino group and halogen atoms. The specific placement and nature of these substituents
significantly influence the molecule's electronic properties, reactivity, and potential biological
activity.
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4-Amino-2,6-dichlorophenol

This compound features a phenol ring with an amino group at the 4-position and two chlorine

atoms at the 2- and 6-positions.

Chemical Identifiers and Properties:

Property Value Reference
Molecular Formula CeHsCI2NO [2][3]
Molecular Weight 178.01 g/mol [2]
CAS Number 5930-28-9 [2][3]
IUPAC Name 4-amino-2,6-dichlorophenol [2]
2,6-Dichloro-4-aminophenol,
Synonyms : . [2](3]
3,5-Dichloro-4-hydroxyaniline
Beige or slightly brown to pale
Appearance _ [4]
reddish powder
Melting Point 167-170 °C [4115]
Boiling Point 303.6 £ 42.0 °C (Predicted) [4]
Acidity (pKa) 7.29 £ 0.23 (Predicted) [4]
Insoluble in cold water; slightly
B soluble in hot water and
Solubility [4]

alcohol; soluble in ether,

benzene, and toluene.

The planar molecule crystallizes in a structure where intermolecular O—H---N and N—H---O

hydrogen bonds form infinite chains, creating sheets.[6]

4-Amino-3-fluorophenol

This molecule is characterized by an amino group at the 4-position and a fluorine atom at the

3-position of the phenol ring.
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Chemical Identifiers and Properties:

Property Value Reference
Molecular Formula CeHsFNO [7]
CAS Number 399-95-1 [8]
Appearance Brown crystal 9]
Melting Point 218 °C (decomposes) [9]
Boiling Point 79 °C at 15 mmHg [9]

The presence of the fluoro substituent significantly increases the lipophilicity of the molecule,
which can enhance its membrane permeability, a desirable characteristic for active
pharmaceutical ingredients.[7]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of these
compounds.

4-Amino-2,6-dichlorophenol

e H NMR, 13C NMR, IR, and Mass Spectra are available for this compound, providing detailed
information about its atomic connectivity and functional groups.[3][10][11][12]

Experimental Protocols

The synthesis of these compounds is of significant interest for their application as
intermediates.

Synthesis of 4-Amino-2,6-dichlorophenol

A common synthetic route involves the nitration of 2,6-dichlorophenol followed by a catalytic
reduction of the resulting 2,6-dichloro-4-nitrophenol.[13]

Workflow for the Synthesis of 4-Amino-2,6-dichlorophenol:
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Caption: Synthetic pathway for 4-Amino-2,6-dichlorophenol.
Detailed Protocol:

 Nitration: Dissolve 2,6-dichlorophenol in tetrachloromethane with a nitrification catalyst.
Slowly add 68% nitric acid while maintaining the temperature at approximately 35°C. After
the addition, continue heating for 2 hours. Cool to room temperature and filter to obtain 2,6-
dichloro-4-nitrophenol.[13]

e Reduction: To a solution of 2,6-dichloro-4-nitrophenol in ethanol, add a reduction catalyst.
Heat the mixture to 75°C and then add 80% hydrazine hydrate. Reflux the reaction for 3
hours. After filtration and removal of ethanol, the product, 4-amino-2,6-dichlorophenal, is
obtained upon cooling and filtration.[13]

Synthesis of 4-Amino-3-fluorophenol

An improved, commercially viable process for the synthesis of 4-amino-3-fluorophenol, an
intermediate for the drug Regorafenib, has been developed.[14] A general synthetic strategy
involves taking 4-nitrophenol as a starting material.[7]

Conceptual Synthesis Workflow:

4-Nitrophenol

Catalytic Hydrogenation

Click to download full resolution via product page
Caption: A synthetic route to 4-Amino-3-fluorophenol.

Detailed Protocol: A patented method describes the synthesis starting from 4-nitrophenol. This
involves catalytic hydrogenation to p-aminophenol, followed by sulfonation. A fluoro-substitution
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reaction is then carried out, and subsequent desulfonation yields the final product, 4-amino-3-
fluorophenol.[7]

Safety and Handling

Both compounds are classified as irritants and require careful handling in a laboratory setting.

General Safety Precautions:
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Precaution Details Reference

Wear protective gloves,
) ) clothing, and eye/face
Personal Protective Equipment ] ] [15][16]
protection (goggles conforming

to EN 166).

Use only in a well-ventilated
area or under a chemical fume
Handling hood. Avoid breathing dust. [8][16]
Wash hands thoroughly after
handling.

Keep container tightly closed
in a dry, cool, and well-
ventilated place. Store away
Storage ] ) ) [1][8]
from incompatible materials
such as strong oxidizing

agents, acids, and bases.

Rinse cautiously with water for
several minutes. Remove

First Aid (Eyes) contact lenses if present and [8][15]
easy to do. Continue rinsing

and seek medical attention.

Wash with plenty of soap and
First Aid (Skin) water. If skin irritation occurs, [8][15]

get medical advice.

Remove person to fresh air
First Aid (Inhalation) and keep comfortable for [8][15]
breathing.

GHS Hazard Statements for 4-Amino-2,6-dichlorophenol:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]
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e H335: May cause respiratory irritation.[2]

Applications

These substituted phenols are valuable intermediates in various industries.

e 4-Amino-2,6-dichlorophenol is used as an intermediate in the synthesis of pesticides, dyes,
and pharmaceuticals.[1][4] It is a known intermediate for the pesticide fluvalinate.[4]

» 4-Amino-3-fluorophenol is a key intermediate in the synthesis of the multi-kinase inhibitor
drug Regorafenib, which is used in the treatment of certain cancers.[14][17] It is also used in
the production of other pesticides and hair dyes.[7]

Conclusion

4-Amino-2,6-dichlorophenol and 4-Amino-3-fluorophenol are important chemical entities with
distinct structural features that dictate their chemical and physical properties. While they share
a common aminophenol core, the nature and position of their halogen substituents lead to
different applications, particularly in the agrochemical and pharmaceutical industries. A
thorough understanding of their molecular structure, synthesis, and handling is essential for
their safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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